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Compound of Interest

Compound Name: N-Methylbutyramide

Cat. No.: B096281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications of N-
Methylbutyramide (NMB) in organic synthesis. While direct literature precedents for some

applications are limited, its properties as a polar aprotic solvent and a directing group suggest

its utility in a range of transformations. The following protocols are based on established

methodologies for similar amide-containing compounds and provide a strong starting point for

reaction development and optimization.

Physicochemical Properties of N-Methylbutyramide
A thorough understanding of the physical and chemical properties of N-Methylbutyramide is

essential for its effective use in the laboratory.[1][2] These properties are summarized in the

table below.
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Property Value

CAS Number 17794-44-4

Molecular Formula C₅H₁₁NO

Molecular Weight 101.15 g/mol

Appearance Colorless to pale yellow liquid[1][2]

Boiling Point 210.8 °C at 760 mmHg[1]

Density 0.864 g/cm³[1]

Solubility
Soluble in polar solvents like water and

alcohols[2]

Application 1: N-Methylbutyramide as a Solvent in
Palladium-Catalyzed Cross-Coupling Reactions
The high polarity and boiling point of N-Methylbutyramide make it a promising solvent for

palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings.[3]

[4] Polar aprotic solvents are known to stabilize catalytic species and enhance reaction rates.

[3][4] While specific data for N-Methylbutyramide is not abundant, its similarity to other polar

aprotic amide solvents like N,N-Dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP)

suggests its suitability.[5][6]

Logical Workflow for a Suzuki-Miyaura Coupling
Reaction
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Reaction Setup

Reaction

Work-up & Purification

Aryl Halide, Boronic Acid,
Base (e.g., K2CO3)

Heat to 80-120 °C
under Inert Atmosphere

Palladium Catalyst
(e.g., Pd(PPh3)4) N-Methylbutyramide

Quench with Water

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Purify by Column Chromatography

Biaryl Product

Click to download full resolution via product page

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction using N-
Methylbutyramide as a solvent.

Experimental Protocol: Suzuki-Miyaura Coupling
Materials:

Aryl halide (1.0 mmol)
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Arylboronic acid (1.2 mmol)

Potassium carbonate (2.0 mmol)

Tetrakis(triphenylphosphine)palladium(0) (0.03 mmol)

N-Methylbutyramide (5 mL)

Anhydrous, degassed solvents for workup

Procedure:

To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl

halide, arylboronic acid, potassium carbonate, and tetrakis(triphenylphosphine)palladium(0).

Add N-Methylbutyramide to the flask.

Stir the reaction mixture and heat to 100 °C for 4-12 hours. Monitor the reaction progress by

TLC or GC-MS.

After completion, cool the reaction to room temperature.

Quench the reaction by adding water (20 mL).

Extract the aqueous layer with ethyl acetate (3 x 20 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Quantitative Data (Hypothetical based on similar solvents):
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Aryl Halide Arylboronic Acid Product Yield (%)

4-Bromotoluene Phenylboronic acid 4-Methylbiphenyl 85-95

1-Iodonaphthalene

4-

Methoxyphenylboronic

acid

1-(4-

Methoxyphenyl)napht

halene

80-90

Application 2: N-Methylbutyramide as a Directing
Group in C-H Functionalization
The amide functionality in N-Methylbutyramide can act as a directing group in transition

metal-catalyzed C-H activation reactions, facilitating the functionalization of otherwise

unreactive C-H bonds.[7] This approach offers a powerful strategy for the synthesis of complex

molecules.

Signaling Pathway for Directed C-H Activation
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Caption: Proposed mechanism for N-Methylbutyramide-directed C-H functionalization.

Experimental Protocol: Directed C-H Alkenylation
Materials:
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Aryl substrate bearing an N-Methylbutyramide directing group (0.5 mmol)

Alkene (1.0 mmol)

Palladium(II) acetate (0.025 mmol)

Copper(II) acetate (1.0 mmol)

N-Methylbutyramide (as solvent, 2 mL)

Anhydrous, degassed solvents for workup

Procedure:

In a sealed tube, combine the aryl substrate, palladium(II) acetate, and copper(II) acetate.

Add N-Methylbutyramide as the solvent, followed by the alkene.

Seal the tube and heat the reaction mixture at 110 °C for 24 hours.

Cool the reaction to room temperature and dilute with ethyl acetate.

Filter the mixture through a pad of celite to remove insoluble salts.

Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

Concentrate the organic layer under reduced pressure.

Purify the residue by column chromatography on silica gel.

Quantitative Data (Hypothetical):
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Aryl Substrate Alkene Product Yield (%)

N-(phenyl)butyramide n-Butyl acrylate

(E)-butyl 3-(2-

butyramidophenyl)acr

ylate

70-80

N-(2-

naphthyl)butyramide
Styrene

N-(2-(2-

styryl)naphthalen-1-

yl)butyramide

65-75

Application 3: N-Methylbutyramide in Solid-Phase
Peptide Synthesis (SPPS)
N-Methylbutyramide can potentially serve as an alternative to DMF in solid-phase peptide

synthesis (SPPS), particularly for sequences prone to aggregation. Its high polarity may

improve the solvation of the growing peptide chain.

Experimental Workflow for a Single SPPS Coupling
Cycle

Resin-Bound Peptide Fmoc Deprotection
(e.g., 20% Piperidine in NMB) Wash with NMB Amino Acid Coupling

(e.g., HBTU/DIPEA in NMB) Wash with NMB Next Coupling Cycle
or Final Cleavage

Click to download full resolution via product page

Caption: A single coupling cycle in Solid-Phase Peptide Synthesis using N-Methylbutyramide.

Experimental Protocol: SPPS Coupling Step
Materials:

Fmoc-protected amino acid (4 eq.)

HBTU (3.9 eq.)

DIPEA (6 eq.)
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N-Methylbutyramide (as solvent)

Resin-bound peptide with a free N-terminus

Procedure:

Activation: In a separate vessel, dissolve the Fmoc-protected amino acid and HBTU in N-
Methylbutyramide. Add DIPEA and allow the mixture to pre-activate for 2-5 minutes.

Coupling: Add the activated amino acid solution to the resin-bound peptide. Agitate the

mixture for 1-2 hours at room temperature.

Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction.

Washing: After complete coupling, drain the reaction vessel and wash the resin thoroughly

with N-Methylbutyramide (3x), followed by dichloromethane (3x), and N-Methylbutyramide
(3x) to remove excess reagents and byproducts.

Quantitative Data (Hypothetical):

Peptide Sequence
Coupling Efficiency per
Step (%)

Overall Crude Purity (%)

H-Ala-Phe-Gly-NH₂ >99 ~90

H-Val-Leu-Ser(tBu)-Ala-NH₂ >98 ~85

Disclaimer: The provided protocols and quantitative data are illustrative and based on the

properties of N-Methylbutyramide and its structural analogs. Actual reaction conditions and

yields may vary and require optimization for specific substrates and scales. Researchers

should always adhere to appropriate laboratory safety procedures when handling chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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